Cas no 76250-48-1 (Gambiriin A2)

• Product Name: Gambiriin A2
• CAS No: 76250-48-1
• MF: C₃₀H₂₈O₁₂
• MW: 580.536129951477
• CID: 2048811
• PubChem ID: 16203168
• Update Time: 2025-04-21

Gambiriin A2 Chemical and Physical Properties

Names and Identifiers

• Gambiriin A2
• (2S,3S)-2-(3,4-dihydroxyphenyl)-8-((1R,2S)-1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl)-3,4-dihydro-2H-chromene-3,5,7-triol
• Q27155264
• CHEMBL5220293
• C17773
• (2S,3S)-2-(3,4-dihydroxyphenyl)-8-[(1R,2S)-1-(3,4-dihydroxyphenyl)-2-hydroxy-3-(2,4,6-trihydroxyphenyl)propyl]-3,4-dihydro-2H-chromene-3,5,7-triol
• 76250-48-1
• CHEBI:81326

• Inchi： 1S/C30H28O12/c31-14-7-19(34)15(20(35)8-14)9-24(39)27(12-1-3-17(32)22(37)5-12)28-25(40)11-21(36)16-10-26(41)29(42-30(16)28)13-2-4-18(33)23(38)6-13/h1-8,11,24,26-27,29,31-41H,9-10H2
• InChI Key： AAOPKIFUFWCDQZ-UHFFFAOYSA-N
• SMILES： OC(C(C1C2=C(CC(C(C3C=C(O)C(O)=CC=3)O2)O)C(O)=CC=1O)C1C=C(O)C(O)=CC=1)CC1C(O)=CC(O)=CC=1O

Computed Properties

• Exact Mass: 580.158
• Monoisotopic Mass: 580.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 232A^2
• XLogP3: 0.803

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins